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Compound of Interest

Compound Name: 4-hydroxysphinganine (C17 base)

Cat. No.: B3044057

Essential Safety and Handling Guide for 4-
hydroxysphinganine (C17 base)

For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety and logistical information for the handling and disposal of 4-
hydroxysphinganine (C17 base). Given the absence of a specific Safety Data Sheet (SDS)
for this compound, a conservative approach based on best practices for handling analogous
sphingolipids and solid organic compounds is strongly advised.

. Compound Data and Hazard Assessment

While specific toxicity data for 4-hydroxysphinganine (C17 base) is not readily available, its
structural similarity to other sphingolipids suggests that it should be handled with care.
Sphingolipids are bioactive molecules and may have unforeseen biological effects.[1] The
primary risks are associated with inhalation of the powder and dermal contact.

Table 1: Physicochemical Properties of 4-hydroxysphinganine (C17 base)

© 2025 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b3044057?utm_src=pdf-interest
https://www.benchchem.com/product/b3044057?utm_src=pdf-body
https://www.benchchem.com/product/b3044057?utm_src=pdf-body
https://www.benchchem.com/product/b3044057?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC3286894/
https://www.benchchem.com/product/b3044057?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3044057?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Safety Operating Guide

Check Availability & Pricing

Property Value Source

Molecular Formula C17H37NOs3 [2]

Molecular Weight 303.48 g/mol [2]

Appearance Assumed to be a solid General knowledge

Hazard Codes

Not available

[3]

Il. Personal Protective Equipment (PPE)

A multi-layered approach to PPE is mandatory to minimize exposure.

Table 2: Required Personal Protective Equipment (PPE)

Protection Type

Specification

Rationale

Eye Protection

Chemical splash goggles

Protects eyes from airborne

powder and potential splashes.

Hand Protection

Nitrile gloves

Provides a barrier against
dermal absorption. Consider
double-gloving for added

protection.

Body Protection

Laboratory coat

Protects skin and personal

clothing from contamination.

Respiratory Protection

N95 or higher-rated respirator

Essential when handling the
powder outside of a certified
chemical fume hood to prevent

inhalation.

Footwear

Closed-toe shoes

Protects feet from spills and

falling objects.[4]

lll. Operational Plan: From Receipt to Disposal
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This section outlines the step-by-step procedures for the safe handling and disposal of 4-
hydroxysphinganine (C17 base).

A. Receiving and Storage

 Inspection: Upon receipt, visually inspect the container for any damage or leaks. If
compromised, handle as a spill and follow emergency procedures.

e Labeling: Ensure the container is clearly labeled with the compound name, date received,
and any known hazards.

e Storage: Store in a cool, dry, and well-ventilated area, away from incompatible materials.
Keep the container tightly sealed.

B. Handling and Use

» Designated Area: All handling of 4-hydroxysphinganine (C17 base) should occur in a
designated area, preferably within a certified chemical fume hood to control airborne
particulates.

e Personal Protective Equipment: Before handling, don all required PPE as outlined in Table 2.

e Weighing: To minimize dust generation, use a balance with a draft shield or conduct
weighing within the fume hood.

» Spill Prevention: Use a scoop or spatula to transfer the solid.[5] Avoid creating dust clouds.
o Contamination Prevention: Do not return unused chemicals to the original container.[5]
C. Disposal Plan

As the hazardous waste classification for 4-hydroxysphinganine (C17 base) is not definitively
established, it is prudent to treat it as chemical waste.

e Solid Waste:

o Collect all solid waste, including contaminated gloves, weigh boats, and paper towels, in a
designated, sealed, and clearly labeled hazardous waste container.
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o Do not dispose of in regular trash.[6]

e Liquid Waste:

o For solutions containing 4-hydroxysphinganine (C17 base), collect in a labeled
hazardous liquid waste container.

o Do not pour down the drain unless explicitly approved by your institution's environmental
health and safety department.[6][7]

o Empty Containers:
o Rinse the original container thoroughly with a suitable solvent.
o Dispose of the rinsate as hazardous liquid waste.

o Deface the label on the empty container before disposing of it in accordance with
institutional guidelines.

IV. Experimental Workflow Diagram

The following diagram illustrates the key decision points and safety protocols in the handling of
4-hydroxysphinganine (C17 base).
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Caption: Workflow for the safe handling of 4-hydroxysphinganine (C17 base).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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